Cas no 2229331-09-1 (tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate
• CAS No: 2229331-09-1
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5935138
• PubChem ID: 165972304
• Update Time: 2025-05-20

tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate
• tert-butyl N-[2-(3-amino-1-hydroxypropyl)-5-methoxyphenyl]carbamate
• EN300-1890324
• 2229331-09-1

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-12-9-10(20-4)5-6-11(12)13(18)7-8-16/h5-6,9,13,18H,7-8,16H2,1-4H3,(H,17,19)
• InChI Key： WWFVDMNHBKQACZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(CCN)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate

Professional Introduction to Compound with CAS No. 2229331-09-1 and Product Name: Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate

The compound with the CAS number 2229331-09-1 and the product name Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups, including a tert-butyl carbamate moiety, a hydroxypropylamine side chain, and a 5-methoxyphenyl group, each contributing to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. Carbamates are known for their versatility in drug design, often serving as intermediates or active pharmaceutical ingredients (APIs) in various therapeutic classes. The presence of the tert-butyl group in this compound enhances its stability and lipophilicity, making it an attractive candidate for formulation into oral or parenteral dosage forms. Furthermore, the hydroxypropylamine side chain introduces hydrophilic characteristics, which can improve solubility and bioavailability, crucial factors in drug development.

The 5-methoxyphenyl group is another critical component of this compound, contributing to its aromaticity and potential interactions with biological targets. Phenolic derivatives are widely studied for their antioxidant, anti-inflammatory, and antimicrobial properties. The combination of these structural elements suggests that this compound may exhibit multiple pharmacological activities, making it a promising candidate for further investigation.

Recent research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutics. The Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate structure exemplifies how strategic modifications can enhance pharmacological profiles. Studies have shown that modifications at the carbamate linkage and the aromatic ring can significantly influence binding affinity and metabolic stability. This compound’s design aligns with current trends in drug discovery, emphasizing the optimization of bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The growing prevalence of resistant pathogens and chronic diseases has underscored the need for innovative therapeutic strategies. The multifunctional nature of Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate positions it as a versatile tool for addressing multiple therapeutic targets simultaneously. This approach is particularly relevant in the context of multitarget drug discovery, where compounds are designed to interact with multiple biological pathways to achieve synergistic effects.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies. Modern techniques such as catalytic hydrogenation, protecting group strategies, and automated purification methods have enabled the efficient production of complex molecules like this one. These advancements not only improve yield but also enhance purity, critical factors for pharmaceutical applications. The synthesis route for Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate likely involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions.

Evaluation of this compound’s pharmacokinetic properties is essential for determining its suitability for clinical use. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be thoroughly assessed before advancing to clinical trials. Preclinical studies have begun to explore these aspects, providing preliminary data on its pharmacokinetic behavior. Initial results indicate favorable solubility profiles and moderate metabolic stability, suggesting potential for further development.

The biological activity of Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate has been preliminarily investigated using in vitro assays targeting various enzymes and receptors relevant to human health. Early findings suggest that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory pathways. This aligns with current research trends aimed at developing anti-inflammatory agents with minimal side effects. Additionally, its interaction with other biological targets remains an area of active exploration.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound to potential targets such as enzymes and receptors. These predictions provide valuable insights into its mechanism of action and guide further optimization efforts. By integrating experimental data with computational simulations, researchers can accelerate the drug development process significantly.

Future directions for research on Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate include exploring its efficacy in animal models and conducting detailed mechanistic studies. Preclinical trials will be essential to evaluate its therapeutic potential across various disease models. Furthermore, investigating its interaction with biological membranes and transporters will provide deeper insights into its pharmacokinetic behavior.

The impact of this compound on pharmaceutical innovation is likely to be substantial if it demonstrates efficacy and safety in clinical trials. Its unique structural features make it a versatile scaffold for further derivatization, potentially leading to new generations of therapeutics with improved properties. As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible medical benefits.

In conclusion,Tert-butyl N-2-(3-amino-1-hydroxypropyl)-5-methoxyphenylcarbamate (CAS No. 2229331-09-1) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its complex molecular structure incorporates functional groups that contribute to its unique chemical properties and biological activities. Ongoing research aims to fully elucidate its pharmacological profile and explore its potential as a therapeutic agent.